Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)
350678-57-8 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
CAS No:350678-57-8
MF:C11H15N
MW:161.243502855301
CID:1467667
Update Time:2024-08-23
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
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- Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
- InChI Key: ANEGOXNGPXRGPY-SECBINFHSA-N
- SMILES: [C@@H]1(C)C2=C(C=CC=C2)CCN1C
Computed Properties
- Exact Mass: 161.12055
Experimental Properties
- Density: 0.963±0.06 g/cm3(Predicted)
- Boiling Point: 227.1±9.0 °C(Predicted)
- PSA: 3.24
- pka: 8.86±0.40(Predicted)
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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